Cas no 306-44-5 (Isonitrosoacetone)

Isonitrosoacetone Properties

Names and Identifiers

• 2-Oxopropanal oxime
• ISONITROSOACETONE
• Propanal, 2-oxo-,1-oxime
• 2-oxopropanal-1-oxime
• 3-hydroxyimino-aceton
• 3-hydroxyiminoacetone
• Acetone,isonitroso
• monoisonitrosoacetone
• monoizonitrozoacetone
• oximinoacetone
• PYRUVALDEHYDE 1-OXIME
• pyruvaldehydoxim
• PYRUVALDOXIME
• pyruvic aldehyde 1-oxime
• pyruvic aldehyde oxime
• 17280-41-0
• 2-Oxopropanaloxime
• Pyruvaldehyde, aldoxime
• (1E)-1-hydroxyiminopropan-2-one
• Pyruvaldehyde, 1-oxime, (E)-
• AM806560
• CS-0047592
• 2-Propanone, 1-(hydroxyimino)-
• monoisonitroso acetone
• 1-(hydroxyimino)propan-2-one
• PROPANAL, 2-OXO-, 1-OXIME, (1Z)-
• Acetone, (hydroxyimino)-
• 31915-82-9
• 2-Oxopropionaldehyde 1-oxime
• DTXSID0073162
• Acetone, isonitroso-
• MFCD00002123
• UNII-U32V8CLT4W
• EN300-77238
• (E)-2-oxopropanal oxime
• NSC 53172
• 2-Oxopropanal 1-oxime
• Propanone 1-oxime
• MINA cpd
• 2-Propanone, isonitroso-
• Propanal, 2-oxo-, 1-oxime
• 1,2-Propanedione, 1-oxime
• A907285
• 306-44-5
• Pyruvaldehyde, 1-oxime
• U32V8CLT4W
• NSC-53172
• Pyruvaldehydoxim [Czech]
• anti-Pyruvic aldehyde 1-oxime, 98%
• isonitrosoaceton
• (Z)-2-Oxopropanal oxime
• BRN 0635802
• (Z)-2-Oxopropanaloxime
• CHEMBL17940
• EINECS 206-184-0
• 2-Oxo-propionaldehyde oxime
• Acetone, 3-hydroxyimino-
• anti-Pyruvic aldehyde 1-oxime
• Methylglyoxal aldoxime
• BDBM50024958
• Isonitrosoacetone [MI]
• Propanal, 2-oxo-, 1-oxime, (1E)-
• AKOS015902385
• 3-01-00-03092 (Beilstein Handbook Reference)
• Isonitroacetone
• 2-Propanone, 1-isonitroso-
• (1E)-2-oxopropanal oxime
• Q-200644
• MINA
• A820467
• 3Hydroxyiminoacetone
• Propanone 1oxime
• Propanal, 2oxo, 1oxime
• Pyruvaldehyde 1oxime
• Acetone, 3hydroxyimino
• 2Propanone, 1(hydroxyimino)
• 2Oxopropionaldehyde 1oxime
• Pyruvaldehyde, 1oxime
• 2Propanone, 1isonitroso
• Acetone, (hydroxyimino)
• 2Oxopropanal1oxime
• 1,2Propanedione, 1oxime
• Acetone, isonitroso
• 2Propanone, isonitroso
• +Expand

• MDL： MFCD00002123
• InChIKey： OVGLVOLWBBGQHS-DUXPYHPUSA-N
• Inchi： InChI=1S/C3H5NO2/c1-3(5)2-4-6/h2,6H,1H3/b4-2+
• SMILES： O=C(C)/C=N/O

Computed Properties

• Exact Mass: 87.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 87.032028402g/mol
• Heavy Atom Count: 6
• Complexity: 76.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.03540
• PSA: 49.66000
• Refractive Index: 1.4940 (estimate)
• Boiling Point: 193℃ at 760 mmHg
• Melting Point: 69°
• pka: pK (25°) 8.39
• Density: 1.0744

Isonitrosoacetone Security Information

Isonitrosoacetone Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%